Cas no 1395492-79-1 (2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid)

• Product Name: 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid
• CAS No: 1395492-79-1
• MF: C₁₃H₂₇NO₄Si
• MW: 289.443285226822
• CID: 4698460
• PubChem ID: 92135534
• Update Time: 2025-06-07

2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid
• 2-(4-((2-(trimethylsilyl)ethoxy)methoxy)piperidin-1-yl)acetic acid
• C13H27NO4Si
• 1395492-79-1
• AKOS025403593
• 2-[4-(2-trimethylsilylethoxymethoxy)piperidin-1-yl]acetic acid
• F95722
• 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)aceticacid

• Inchi： 1S/C13H27NO4Si/c1-19(2,3)9-8-17-11-18-12-4-6-14(7-5-12)10-13(15)16/h12H,4-11H2,1-3H3,(H,15,16)
• InChI Key： WSFSQBCYRLEGOV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCOCOC1CCN(CC(=O)O)CC1

Computed Properties

• Exact Mass: 289.17093488g/mol
• Monoisotopic Mass: 289.17093488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59

Additional information on 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid

Introduction to 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid (CAS No. 1395492-79-1)

2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1395492-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to a class of molecules characterized by its complex structural features, which include a piperidine ring and multiple functional groups such as trimethylsilyl ethoxy and methoxy moieties. The unique arrangement of these groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The structural framework of 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid is designed to facilitate its role as a building block in the synthesis of more complex pharmacophores. The presence of the piperidine ring is particularly noteworthy, as piperidine derivatives are widely recognized for their utility in medicinal chemistry due to their ability to modulate biological targets effectively. Piperidine-based compounds have been extensively studied for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer.

One of the key features of this compound is the presence of trimethylsilyl ethoxy and methoxy groups, which are commonly employed in pharmaceutical synthesis to protect functional groups or to introduce specific chemical reactivity. The trimethylsilyl (TMS) group, in particular, is known for its stability under various reaction conditions and its ability to facilitate nucleophilic substitution reactions. This makes 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid a versatile intermediate that can be incorporated into diverse synthetic pathways.

The methoxy groups in the molecule contribute to its overall solubility and reactivity, enabling it to participate in various chemical transformations. These functional groups can be selectively modified or removed through specific chemical reactions, allowing for the construction of more elaborate molecular architectures. Such flexibility is crucial in drug discovery, where the ability to modify a lead compound's structure is essential for optimizing its pharmacological properties.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their demonstrated efficacy in modulating biological pathways. For instance, studies have shown that certain piperidine derivatives exhibit potent activity against enzymes involved in cancer metabolism. The structural motif present in 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid aligns well with this trend, making it a promising candidate for further investigation.

The synthesis of 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The use of protective group strategies, such as the incorporation of the trimethylsilyl ethoxy moiety, helps to safeguard reactive sites during synthesis and allows for controlled modifications at later stages. This approach is particularly important in complex molecule synthesis, where unintended side reactions can compromise the overall yield and quality of the final product.

Recent advancements in synthetic methodologies have enabled more efficient routes to constructing complex heterocyclic compounds like 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the field by providing robust and scalable methods for forming carbon-carbon bonds. These innovations have not only accelerated the discovery process but also allowed for greater structural diversity among synthesized compounds.

Beyond its synthetic utility, 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid holds potential therapeutic applications. Piperidine derivatives have been explored as inhibitors or modulators of various enzymes and receptors implicated in human diseases. The specific arrangement of functional groups in this compound may enable it to interact with biological targets in a manner that elicits desirable pharmacological effects. Further research is needed to fully elucidate its biological activity and therapeutic potential.

The role of computational chemistry and molecular modeling has become increasingly integral in evaluating the properties of novel compounds like 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid before experimental validation. These tools allow researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters, thereby guiding the design of more effective drug candidates. By integrating computational methods with traditional experimental approaches, scientists can streamline the drug discovery process and reduce costs associated with hit identification and lead optimization.

In conclusion, 2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)-piperidin-1-yl)acetic acid (CAS No. 1395492-79-1) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile reactivity. Its potential applications in drug development are vast, ranging from serving as an intermediate in synthetic pathways to acting as a lead compound for further medicinal chemistry exploration. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this one will play an increasingly important role in advancing healthcare solutions.